Cas no 123041-25-8 (3-methylbutan-2-yl Nitrate)

• Product Name: 3-methylbutan-2-yl Nitrate
• CAS No: 123041-25-8
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 1217891
• PubChem ID: 86192
• Update Time: 2025-04-20

3-methylbutan-2-yl Nitrate Chemical and Physical Properties

Names and Identifiers

• 3-methylbutan-2-yl Nitrate
• 2-Methyl-3-butyl nitrate
• DTXSID60924359
• 3-methyl-2-butyl nitrate
• SCHEMBL13000794
• 123041-25-8
• OTVLXFGCWJFXJU-UHFFFAOYSA-N

• Inchi： 1S/C5H11NO3/c1-4(2)5(3)9-6(7)8/h4-5H,1-3H3
• InChI Key： OTVLXFGCWJFXJU-UHFFFAOYSA-N
• SMILES： O(C(C)C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 138.3°Cat760mmHg
• Flash Point: 138.3°Cat760mmHg
• Refractive Index: 1.416
• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates